Cas no 252561-34-5 (3-Fluoro-4-(methylsulfonyl)aniline)

3-Fluoro-4-(methylsulfonyl)aniline is a fluorinated aromatic amine derivative featuring a methylsulfonyl substituent at the para position relative to the amino group. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-withdrawing (methylsulfonyl) and electron-donating (amino) groups enhances its reactivity in electrophilic aromatic substitution and cross-coupling reactions. The fluorine atom contributes to improved metabolic stability and bioavailability in derived compounds. Its high purity (>98%) and well-defined structure make it valuable for precise synthetic applications. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reaction conditions.
3-Fluoro-4-(methylsulfonyl)aniline structure
252561-34-5 structure
Product Name:3-Fluoro-4-(methylsulfonyl)aniline
CAS No:252561-34-5
MF:C7H8FNO2S
MW:189.207324028015
MDL:MFCD09264555
CID:1057395
PubChem ID:22316609
Update Time:2025-07-02

3-Fluoro-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(methylsulfonyl)aniline
    • 3-fluoro-4-methylsulfonylaniline
    • 3-fluoro-4-methanesulfonylaniline
    • 3-fluoro-4-methanesulfonylphenylamine
    • Benzenamine, 3-fluoro-4-(methylsulfonyl)-
    • 1-Amino-3-fluoro-4-(methylsulphonyl)benzene
    • 3-fluoro-4-(methylsulfonyl)phenylamine
    • WSARYNAINPBAEY-UHFFFAOYSA-N
    • SBB090934
    • 3-Fluoro-4-(methylsulphonyl)aniline
    • 5875AJ
    • 3-Fluoro-4-(methanesulfonyl)aniline
    • TRA0067960
    • SY023728
    • ST094726
    • DB-348179
    • EN300-86137
    • DTXSID30624677
    • Z362634862
    • A877652
    • AKOS009260580
    • CKA56134
    • MFCD09264555
    • PS-8408
    • SCHEMBL239424
    • C7H8FNO2S
    • 252561-34-5
    • MDL： MFCD09264555
    • Inchi： 1S/C7H8FNO2S/c1-12(10,11)7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
    • InChI Key： WSARYNAINPBAEY-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=CC=1F)N)(=O)=O

Computed Properties

  • Exact Mass: 189.02600
  • Monoisotopic Mass: 189.02597783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 387.6±42.0 °C at 760 mmHg
  • Flash Point: 188.2±27.9 °C
  • PSA: 68.54000
  • LogP: 2.47340
  • Vapor Pressure: No data available

3-Fluoro-4-(methylsulfonyl)aniline Security Information

3-Fluoro-4-(methylsulfonyl)aniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-4-(methylsulfonyl)aniline Pricemore >>

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